Cordierite

• IUPAC Name: dimagnesium;dioxido-bis[(1-oxido-3-oxo-2,4,6,8,9-pentaoxa-1,3-disila-5,7-dialuminabicyclo[3.3.1]nonan-7-yl)oxy]silane
• InChI: InChI=1S/4Al.2Mg.2O6Si2.O4Si.2O/c;;;;;;2*1-7(2)6-8(3,4)5;1-5(2,3)4;;/q6*+2;3*-4
• InChI Key: JSKIRARMQDRGJZ-UHFFFAOYSA-N
• Canonical SMILES: [O-][Si]12O[Al](O[Al](O1)O[Si]([O-])([O-])O[Al]3O[Al]4O[Si](=O)O[Si](O4)(O3)[O-])O[Si](=O)O2.[Mg+2].[Mg+2]
• Molecular Formula: Al4Mg2O18Si5
• Related CAS: 12330-40-4 (hydrate)
• Molecular Weight: 584.95 g/mol
• Physical Description: Dry Powder; Other Solid, Blue, gray, or brown mineral; [Merck Index] White solid; [Corning MSDS]
• CAS No.: 1302-88-1, 12330-40-4

Description

Cordierite (2MgO·2Al₂O₃·5SiO₂) is a magnesium aluminosilicate mineral first identified by French geologist Louis Cordier in 1813 . It occurs naturally but is rare, necessitating synthetic production for industrial use. Its stoichiometric composition includes 13.7 wt% MgO, 34.93 wt% Al₂O₃, and 51.37 wt% SiO₂, with a melting point of ~1460°C . This compound exhibits three polymorphs (α-, β-, and μ-cordierite), though α- and β-forms are often indistinguishable in materials research due to similar physical properties .

Key properties driving its applications include:

• Low thermal expansion coefficient (2–4 × 10⁻⁶/°C up to 800°C), enabling exceptional thermal shock resistance .
• High mechanical strength (Vickers hardness ~7–7.5 Mohs) and fracture toughness (~3 MPa·m¹/²) .
• Low dielectric constant and high electrical resistivity, ideal for electrotechnical components .

This compound is synthesized via sol-gel, sintering, or co-precipitation methods , though challenges like narrow sintering ranges (near 1350–1455°C) and secondary phase formation (e.g., spinel) persist . Applications span catalyst supports, kiln furniture, and filters for molten metals .

Preparation Methods

Cordierite can be synthesized through various methods, including:

Solid-State Sintering: This involves mixing raw materials such as talc, kaolin, and alumina, followed by heating at high temperatures.

Chemical Coprecipitation: This method involves the coprecipitation of magnesium, aluminum, and silicon compounds, followed by rotation evaporation and solid reaction sintering.

Sol-Gel Method: This technique uses chemical precursors like silicon tetrachloride, aluminum hydroxide, and magnesium chloride to form a gel, which is then heated to induce crystallization of this compound.

Industrial production of this compound often involves the use of natural raw materials like coal series kaolin, which undergoes sintering at temperatures between 1280°C and 1420°C .

Chemical Reactions Analysis

Cordierite undergoes several types of chemical reactions, including:

Dehydration Melting: In the presence of biotite, this compound can form through the breakdown of biotite and the release of aluminum, producing quartz as a byproduct.

Subsolidus Reactions: This compound can form at subsolidus conditions through the reaction of biotite, sillimanite, and quartz, producing higher-Ti and higher-Fe biotite, K-feldspar, ilmenite, and water.

Common reagents used in these reactions include biotite, sillimanite, and quartz, with major products being quartz, K-feldspar, and ilmenite.

Scientific Research Applications

Thermal Stability and Mechanical Properties

Cordierite exhibits exceptional thermal stability, making it suitable for high-temperature applications. Its unique thermal expansion characteristics—low positive expansion along two axes and negative expansion along the third—allow it to maintain structural integrity under temperature fluctuations. Recent research from Queen Mary University of London has elucidated the mechanisms behind these properties, demonstrating that this compound's anomalous thermal expansion is due to a balance of atomic vibrations and elastic properties . This understanding opens new avenues for developing materials with tailored thermal behaviors.

Catalytic Converters

This compound is extensively used in automotive catalytic converters due to its excellent thermal shock resistance and low thermal expansion. It serves as a substrate for catalytic coatings, facilitating the conversion of harmful exhaust gases into less toxic emissions. The material's ability to withstand high temperatures without deforming is crucial for maintaining the efficiency of catalytic processes.

Ceramics and Glass-Ceramics

In the ceramics industry, this compound is utilized to produce heat-resistant tiles, dinnerware, and glass-ceramic products. Its low thermal expansion minimizes the risk of cracking during heating and cooling cycles, making it ideal for kitchenware like pizza stones . The unique properties of this compound ceramics also enable their use in electrical insulators and components in high-temperature environments.

Aerospace and Automotive Engineering

This compound's lightweight nature combined with its mechanical strength makes it a suitable candidate for aerospace applications, including components that require high thermal resistance. Additionally, its use in automotive applications extends beyond catalytic converters to include parts that must endure extreme temperatures while maintaining performance .

Research Innovations

Recent studies have focused on enhancing this compound's properties through various engineering approaches:

• Nanocomposites : Research has explored incorporating nanomaterials into this compound matrices to improve mechanical strength and thermal stability.
• Coatings : this compound coatings have been developed for use in nuclear hydrogen production systems, highlighting its versatility in energy applications .

Case Study: this compound in Catalytic Converters

A study demonstrated that this compound substrates significantly improved the efficiency of catalytic converters by providing a stable support structure that enhances catalyst activity at elevated temperatures.

Case Study: this compound Ceramics in Electronics

Research on this compound ceramics revealed their potential as dielectric materials in electronic components due to their low dielectric loss and high-temperature stability.

Mechanism of Action

The mechanism of action of cordierite involves its unique crystal structure, which imparts high thermal stability and low thermal expansion. The formation of this compound involves the ordering of aluminum and silicon atoms within the crystal lattice, which stabilizes the structure at high temperatures . This ordering process is crucial for the material’s thermal and mechanical properties.

Comparison with Similar Compounds

Comparison with Similar Compounds

Cordierite is often compared to structurally or functionally analogous ceramics. Below is a detailed analysis:

Ceria-Doped this compound (this compound-CeO₂)

Synthesis : Incorporates 5–20 wt% CeO₂ via sintering (1350°C), forming a composite with this compound as the primary phase and CeO₂ as a secondary phase .
Key Improvements :

• Mechanical Properties :
  • 5 wt% CeO₂ yields optimal enhancements:
• Hardness: 6.43 GPa (vs. ~5.5 GPa for pure this compound) .
• Fracture toughness: 3.17 MPa·m¹/² (vs. ~2.5 MPa·m¹/²) .
• Flexural strength: 141.63 MPa (vs. ~120 MPa) .
  • Higher CeO₂ content (10–20 wt%) reduces mechanical performance due to inhomogeneous phase distribution .
• Thermal Expansion : Reduced to 3.86 × 10⁻⁶/°C (vs. ~4.5 × 10⁻⁶/°C for pure this compound) .
  Applications : Enhanced durability in catalyst supports and thermal barrier coatings .

Mullite-Cordierite Composites

Synthesis : Sol-gel-derived composites with mullite (3Al₂O₃·2SiO₂) and this compound .
Key Properties :

• Phase Formation : Mullite crystallizes at lower temperatures (≤1450°C) in this compound-rich composites .
• Mechanical Behavior :
  • Flexural strength and hardness decrease with higher this compound content (e.g., MC50: 40–50% this compound) due to equiaxed grain morphology .
  • MC30 (30% this compound) retains acicular mullite grains, improving strength .
• Thermal and Electrical Properties :
  • Dielectric constant and thermal expansion decrease linearly with this compound content .
    
    Applications : Electrical insulators and substrates requiring tailored thermal expansion .

Tialite-Cordierite Glass-Ceramics

Synthesis: Sol-gel-derived composites with tialite (Al₂TiO₅), noted for low thermal expansion and high thermal stability . Key Properties:

• Phase Evolution : Tialite forms at 1200°C, coexisting with this compound without secondary phases .
• Thermal Stability : Superior to pure this compound, retaining structural integrity up to 1300°C .
  Applications : High-temperature sensors and aerospace components .

Comparative Data Table

Property	This compound	Ceria-Doped this compound (5 wt%)	Mullite-Cordierite (MC30)	Tialite-Cordierite
Hardness (GPa/Mohs)	5.5–7.5	6.43 GPa	~8 Mohs	N/A
Fracture Toughness (MPa·m¹/²)	2.5–3.0	3.17	~3.5	N/A
Flexural Strength (MPa)	~120	141.63	~150	N/A
Thermal Expansion (×10⁻⁶/°C)	2–4	3.86	3.0–3.5	1.5–2.0
Dielectric Constant	4.5–5.0	4.2	4.0	N/A
Key Application	Catalyst supports	High-stress thermal coatings	Electrical insulators	High-temperature sensors

Research Findings and Challenges

• Ceria-Doped this compound : Optimal at 5 wt% CeO₂; higher doping causes phase segregation .
• Mullite Composites : Mechanical properties inversely correlate with this compound content due to grain morphology shifts .
• Synthesis Challenges : this compound’s narrow sintering range and secondary phases (e.g., spinel) require precise temperature control .

Biological Activity

Cordierite is a silicate mineral known for its unique thermal and mechanical properties, which have led to its application in various fields, including ceramics and catalysis. Recent research has also investigated its biological activity, particularly in the context of biocompatibility and potential uses in biomedical applications. This article explores the biological activity of this compound based on diverse research findings, including case studies, synthesis methods, and performance evaluations.

Overview of this compound

This compound, with the chemical formula $\text{ Mg Fe }_2\text{Al}_4\text{Si}_5\text{O}_{18}\cdot n\text{H}_2\text{O}$, is characterized by its low thermal expansion coefficient and excellent dielectric properties. These features make it suitable for high-temperature applications and as a support material in catalysis. However, its biocompatibility and bioactivity are of increasing interest in the field of biomedical materials.

1. Bioactivity in Composites

Recent studies have shown that this compound can enhance the bioactivity of composites when combined with bioactive glass. Research indicates that a bioactive glass-cordierite composite (BG-cord) exhibits improved mechanical properties and bioactivity due to the smaller particle size of this compound, which enhances ion diffusion and dissolution rates at the implant interface .

Table 1: Mechanical Properties of BG-Cord Composites

Composition	Largest Particle Size (µm)	Median Particle Size (µm)	Diametral Tensile Strength (MPa)
BG	16.93	4.35	6.29
BG-30% Cord	19.94	5.45	14.01

The table above summarizes the mechanical properties observed in various compositions of BG-cord composites, highlighting the significant increase in diametral tensile strength with the addition of this compound up to 30 wt.% .

2. Catalytic Activity

This compound has been explored as a support material for transition metal oxide catalysts, demonstrating high catalytic activity in ozone decomposition reactions. A study found that treating this compound with oxalic acid and sodium hydroxide resulted in a porous structure that stabilized supported manganese-copper-nickel oxides, enhancing their catalytic performance at room temperature .

Table 2: Catalytic Performance of this compound-Supported Catalysts

Catalyst Type	Specific Surface Area (m²/g)	Ozone Decomposition Efficiency (%)
Untreated this compound	<1	N/A
Treated this compound	50	90

This table illustrates the significant improvement in catalytic efficiency achieved through pretreatment methods that enhance the surface area and porosity of this compound .

Case Study 1: this compound in Bone Regeneration

A study investigated the use of this compound-based scaffolds for bone regeneration applications. The scaffolds exhibited good cell viability and proliferation rates when tested with osteoblast-like cells, indicating their potential as bone graft substitutes. The high porosity and interconnected pore structure facilitated nutrient transport and cell migration, which are critical for bone healing .

Case Study 2: Environmental Applications

In environmental science, this compound-supported catalysts have been employed for air purification processes. The catalysts demonstrated high stability and efficiency in removing ozone from air streams, showcasing this compound's versatility beyond traditional applications .

Synthesis Methods

The synthesis of this compound powders typically involves solid-state reactions using raw materials such as silica, alumina, and magnesium oxide. Optimal conditions include controlled heating to achieve desired phase purity and particle morphology .

Table 3: Synthesis Parameters for this compound Powders

Temperature (°C)	Phase Composition	Particle Morphology
1380	α-Cordierite	Fluffy
1430	β-Cordierite	Dense block structures

This table summarizes key synthesis parameters that influence the phase composition and morphology of this compound powders .

Q & A

Basic Research Questions

Q. How can cordierite synthesis be optimized using solid-state sintering reactions?

Methodological Answer: this compound (2MgO·2Al₂O₃·5SiO₂) is typically synthesized via solid-state reactions of MgO, Al₂O₃, and SiO₂ precursors. Key parameters include:

• Stoichiometric ratios : Maintain a 2:2:5 molar ratio of MgO:Al₂O₃:SiO₂ to avoid secondary phases like spinel or mullite .
• Sintering temperature : Heat treatment at 1350°C for 3 hours ensures phase purity, confirmed by X-ray diffraction (XRD) .
• Characterization : Use thermogravimetric analysis (TGA) to track weight loss during sintering and Fourier-transform infrared spectroscopy (FTIR) to identify structural bonds .

Q. What characterization techniques are essential for verifying this compound phase purity?

Methodological Answer:

• XRD : Primary tool for phase identification; compare peaks with ICDD PDF-4+ database (e.g., this compound PDF #00-013-0304) .
• SEM-EDS : Scanning electron microscopy with energy-dispersive spectroscopy maps elemental distribution (Mg, Al, Si) to detect inhomogeneities .
• Thermal expansion analysis : Measure coefficient of thermal expansion (CTE) to confirm low thermal expansion (~1.5 × 10⁻⁶/°C), a hallmark of this compound .

Q. How can waste materials (e.g., mine tailings) be repurposed for sustainable this compound synthesis?

Methodological Answer: Replace commercial MgO and SiO₂ with serpentine (Mg₃Si₂O₅(OH)₄) and kaolin (Al₂Si₂O₅(OH)₄) mine tailings:

• Pre-treatment : Calcine serpentine at 700°C to remove hydroxyl groups and enhance reactivity .
• Composition adjustment : Add alumina (Al₂O₃) to compensate for impurities in waste materials .
• Environmental validation : Quantify heavy metal leaching (e.g., Cr, Ni) using ICP-MS to ensure compliance with waste reuse standards .

Advanced Research Questions

Q. How does CaO substitution in this compound’s MgO sites affect its thermal stability?

Methodological Answer:

• Solid solution synthesis : Replace ≤10 mol% MgO with CaO during precursor mixing to form 2(Mg,Ca)O·2Al₂O₃·5SiO₂ .
• Phase analysis : Use Rietveld refinement of XRD data to quantify lattice parameter changes (e.g., expansion in a-axis with CaO doping) .
• Thermal cycling : Subject samples to 50+ heating-cooling cycles (25–800°C) and monitor CTE changes via dilatometry to assess stability .

Q. What experimental strategies resolve contradictions in reported this compound phase diagrams?

Methodological Answer: Discrepancies in phase boundaries (e.g., MgO/Al₂O₃ ratios) arise from varying experimental conditions. Mitigate via:

• Controlled atmosphere : Use argon or vacuum furnaces to prevent oxidation of metallic precursors .
• High-temperature quenching : Rapidly cool samples to "freeze" high-temperature phases for room-temperature analysis .
• Data reconciliation : Cross-validate results with FactSage thermodynamic simulations and CALPHAD databases .

Q. How can dopants like CeO₂ enhance this compound’s mechanical properties?

Methodological Answer:

• Doping protocol : Add 5–20 wt% CeO₂ to this compound precursors; optimize dispersion via ball milling .
• Mechanical testing :

• Hardness : Use Vickers indentation (load: 9.8 N) to measure improvements (e.g., 6.5 GPa for CeO₂-doped vs. 5.2 GPa for pure this compound) .
• Fracture toughness : Calculate via crack-length measurements post-indentation (increase from 2.1 to 3.0 MPa·m¹/² with 15 wt% CeO₂) .

Q. What data mining approaches improve crystallographic analysis of doped this compound?

Methodological Answer:

• Automated phase identification : Use Python-based tools (e.g., PyFAI) to match XRD patterns with PDF-4+ entries, accounting for peak shifts from dopants .
• Machine learning : Train models on historical data (e.g., this compound-zirconia composites) to predict optimal doping concentrations for target properties .
• Metadata tagging : Annotate datasets with synthesis parameters (e.g., sintering time, precursor purity) to enable FAIR (Findable, Accessible, Interoperable, Reusable) data practices .

Q. Data Contradiction & Replication Challenges

Q. Why do studies report varying this compound crystallization temperatures?

Methodological Answer: Differences arise from:

• Heating rates : Slower rates (≤5°C/min) allow complete precursor decomposition, reducing crystallization onset temperature by ~50°C .
• Particle size : Nanoscale precursors (≤100 nm) lower crystallization temperature due to higher surface energy .
• Replication protocol : Publish raw DSC/TGA data and furnace calibration certificates to enable cross-lab validation .

Q. How to address inconsistencies in this compound’s reported fracture toughness?

Methodological Answer:

• Standardized testing : Follow ASTM C1421 for chevron-notched beam tests in inert atmospheres to prevent humidity-induced cracking .
• Microstructural control : Use SEM to quantify grain size; smaller grains (<5 µm) improve toughness via crack deflection .
• Open data sharing : Upload microstructure images and load-displacement curves to repositories like Zenodo for peer scrutiny .

Q. Ethical & Methodological Considerations

Q. How to ensure ethical sourcing of this compound precursors in geochemical studies?

Methodological Answer:

• Supply chain audits : Trace MgO/Al₂O₃ precursors to mines complying with ISO 14001 environmental standards .
• Waste minimization : Use life-cycle assessment (LCA) tools to compare energy/water footprints of synthetic vs. natural this compound routes .
• Community engagement : Collaborate with local stakeholders when using regional mineral waste (e.g., kaolin tailings) to align with social license principles .